((((Benzylthio)methyl)thio)methyl)benzene

• CAS RN: 4431-79-2
• Molecular Formula: C15H16S2
• Molecular Weight: 260.4 g/mol
• IUPAC Name: benzylsulfanylmethylsulfanylmethylbenzene
• InChI: InChI=1S/C15H16S2/c1-3-7-14(8-4-1)11-16-13-17-12-15-9-5-2-6-10-15/h1-10H,11-13H2
• InChI Key: LEABJRLNJPJMBP-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CSCSCC2=CC=CC=C2

Description

Benzylthiomethylthiomethylbenzene is a chemical compound that is commonly referred to as BMTMB. It is a colorless liquid that is used in a variety of scientific research applications. BMTMB is a relatively new chemical compound, and its synthesis method was only recently discovered. In

Mechanism Of Action

The mechanism of action of BMTMB is not well understood. However, it is believed that BMTMB interacts with cellular proteins and enzymes, which leads to changes in cellular signaling pathways. These changes can ultimately lead to changes in gene expression and cellular function.

Biochemical And Physiological Effects

BMTMB has a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells in vitro. Additionally, BMTMB has been shown to have anti-inflammatory properties. BMTMB has also been shown to have antioxidant properties, which may be beneficial in the treatment of certain diseases.

Advantages And Limitations For Lab Experiments

One of the advantages of using BMTMB in lab experiments is its high yield and relatively simple synthesis method. Additionally, BMTMB is relatively stable and can be stored for long periods of time. However, one limitation of using BMTMB in lab experiments is that its mechanism of action is not well understood. Additionally, BMTMB is relatively new, and its long-term effects on human health are not known.

Future Directions

There are a variety of future directions for research on BMTMB. One area of research could focus on the development of new drugs and pharmaceuticals based on the structure of BMTMB. Additionally, research could be conducted to better understand the mechanism of action of BMTMB. Finally, research could be conducted to determine the long-term effects of BMTMB on human health.
Conclusion:
In conclusion, BMTMB is a chemical compound that has a variety of scientific research applications. Its synthesis method is relatively simple, and it has been shown to have a variety of biochemical and physiological effects. While there are advantages to using BMTMB in lab experiments, its mechanism of action is not well understood, and its long-term effects on human health are not known. However, there are a variety of future directions for research on BMTMB, and it is likely that this chemical compound will continue to be an important area of scientific research.

Synthesis Methods

The synthesis method of BMTMB involves the reaction of benzyl chloride with sodium thiomethoxide. This reaction produces benzylthiomethylthiomethylbenzene as a byproduct. The yield of BMTMB is typically high, and the synthesis method is relatively simple and straightforward.

Scientific Research Applications

BMTMB has a variety of scientific research applications. It is commonly used as a reagent in organic synthesis reactions. BMTMB is also used as a starting material for the synthesis of other chemical compounds. Additionally, BMTMB is used in the development of new drugs and pharmaceuticals.